Cas no 156965-06-9 (Tisocalcitate)
Tisocalcitate structure
Product Name:Tisocalcitate
CAS No:156965-06-9
MF:C31H48O5
MW:500.709830284119
CID:65457
PubChem ID:9913924
Update Time:2025-04-18
Tisocalcitate Chemical and Physical Properties
Names and Identifiers
-
- Tisocalcitate
- propan-2-yl (E,3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-3-hydroxy-2,2-dimethylhept-4-enoate
- UNII-8O4QYK6G4Y
- CHEMBL2104989
- Tisocalcitate [INN]
- Tisocalcitate [USAN:INN]
- Tissocalcitol
- Tisocalcitate (INN/USAN)
- AC-8881
- AKOS025312294
- TISOCALCITATE [USAN]
- 156965-06-9
- 8O4QYK6G4Y
- ZK 156942
- Q27270807
- Isopropyl (1S,3R,5Z,7E,22E,24R)-1,3,24-trihydroxy-9,10-secocholesta-5,7,10(19),22-tetraene-25-carboxylate
- D09019
- SCHEMBL8529759
- ZK-156942
- ZK156942
-
- Inchi: 1S/C31H48O5/c1-19(2)36-29(35)30(5,6)28(34)15-10-20(3)25-13-14-26-22(9-8-16-31(25,26)7)11-12-23-17-24(32)18-27(33)21(23)4/h10-12,15,19-20,24-28,32-34H,4,8-9,13-14,16-18H2,1-3,5-7H3/b15-10+,22-11+,23-12-/t20-,24-,25-,26+,27+,28-,31-/m1/s1
- InChI Key: AUMBXYDXKLLKEK-BGMQPCSBSA-N
- SMILES: O[C@@H](C(C(=O)OC(C)C)(C)C)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 500.35000
- Monoisotopic Mass: 500.35017463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 910
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 86.99000
- LogP: 5.65840
Tisocalcitate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCAPI1482-100 mg |
Tisocalcitate |
156965-06-9 | >99% | 100mg |
$2000.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1482-250 mg |
Tisocalcitate |
156965-06-9 | >99% | 250mg |
$4000.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1482-1 g |
Tisocalcitate |
156965-06-9 | >99% | 1g |
$8000.0 | 2022-02-28 | |
| TRC | T446790-1mg |
Tisocalcitate |
156965-06-9 | 1mg |
$3284.00 | 2023-05-17 | ||
| TRC | T446790-5mg |
Tisocalcitate |
156965-06-9 | 5mg |
$10866.00 | 2023-05-17 | ||
| TRC | T446790-10mg |
Tisocalcitate |
156965-06-9 | 10mg |
$17077.00 | 2023-05-17 | ||
| DC Chemicals | DCAPI1482-100mg |
Tisocalcitate |
156965-06-9 | >99% | 100mg |
$2000.0 | 2023-09-15 | |
| DC Chemicals | DCAPI1482-250mg |
Tisocalcitate |
156965-06-9 | >99% | 250mg |
$4000.0 | 2023-09-15 | |
| DC Chemicals | DCAPI1482-1g |
Tisocalcitate |
156965-06-9 | >99% | 1g |
$8000.0 | 2023-09-15 | |
| A2B Chem LLC | AE81949-5mg |
Tisocalcitate |
156965-06-9 | 5mg |
$1933.00 | 2024-04-20 |
Tisocalcitate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
156965-06-9 (Tisocalcitate) Related Products
- 250737-12-3(6'-epipravastatin)
- 81131-72-8(3beta-hydroxy ML-236B methylester)
- 83905-81-1(12-Acetoxyabietic acid)
- 81093-37-0(Pravastatin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk